Cas no 90264-75-8 (2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-)
90264-75-8 structure
Product Name:2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-
CAS No:90264-75-8
MF:C18H34N2O2
MW:310.474765300751
CID:790663
PubChem ID:71429530
Update Time:2025-04-19
2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-
- (3S)-3-amino-1-dodecanoylazepan-2-one
- (S)-3-Amino-1-dodecanoylazepan-2-one
- 90264-75-8
- DTXSID60848208
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- Inchi: 1S/C18H34N2O2/c1-2-3-4-5-6-7-8-9-10-14-17(21)20-15-12-11-13-16(19)18(20)22/h16H,2-15,19H2,1H3/t16-/m0/s1
- InChI Key: AMVXNSMHFXSKID-INIZCTEOSA-N
- SMILES: O=C1[C@H](CCCCN1C(CCCCCCCCCCC)=O)N
Computed Properties
- Exact Mass: 310.262028332g/mol
- Monoisotopic Mass: 310.262028332g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 63.4Ų
2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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